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Compound of Interest

Compound Name: Cobalt sulfide

Cat. No.: B073743

A comparative analysis of recent experimental data reveals that copper cobalt sulfide
electrocatalysts demonstrate superior performance for the Oxygen Evolution Reaction (OER)
compared to their cobalt sulfide counterparts. This enhanced activity, crucial for efficient water
splitting to produce hydrogen, is attributed to the synergistic effects between copper and cobalt,
which optimize electronic structure and increase the number of active sites.

Recent studies have consistently shown that the incorporation of copper into the cobalt sulfide
lattice leads to a significant reduction in the overpotential required to drive the OER, a key
metric for electrocatalyst efficiency. For instance, copper cobalt sulfide nanosheets
(CuCoS/CC) have been reported to achieve a current density of 10 mA cm~2 at an impressively
low overpotential of 276 mV, outperforming many existing noble-metal-free catalysts.[1][2][3] In
contrast, various phases of cobalt sulfide, such as CosS4 and Co4Ss, generally exhibit higher
overpotentials to achieve the same current density.[4][5][6]

The Tafel slope, which indicates the reaction kinetics, is also notably lower for copper cobalt
sulfide, suggesting a faster OER rate. Values as low as 58 mV dec~* have been reported for
CuCoS/CC, compared to significantly higher values for materials like Co3S4 (144 mV/decade).
[1][4] Furthermore, copper cobalt sulfide catalysts have demonstrated excellent long-term
stability, maintaining their catalytic activity over extended periods of operation and thousands of
cycles.[4][7][8]

Performance Comparison
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The following table summarizes the key OER performance metrics for various copper cobalt

sulfide and cobalt sulfide electrocatalysts based on published experimental data.

Overpotential

Tafel Slope
Electrocatalyst @ 10 mA cm—2 Electrolyte Reference
(mV dec™?)
(mV)
Copper Cobalt
Sulfides
CuCo02S54
310 86 1 M KOH [4][7118]
Nanosheets
CuCoS/CC 276 58 1.0 M KOH [11[2][3]
Cobalt Sulfides
High onset
Co03S4 potential (>430 144 1 M KOH [4]
mV)
340 (at 100 mA ) )
Co04S3/NF 71.6 Alkaline Media [5][6]
cmT?)
CoSz2 HNSs 290 57 1.0 M KOH [9]

Experimental Workflow

The typical experimental workflow for evaluating the OER performance of these materials

involves several key steps, from catalyst synthesis to electrochemical characterization. A

generalized workflow is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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